Cas no 3511-47-5 (5-Acetyl-2-Chlorobenzene-1-Sulfonyl Chloride)

• Product Name: 5-Acetyl-2-Chlorobenzene-1-Sulfonyl Chloride
• CAS No: 3511-47-5
• MF: C₈H₆Cl₂O₃S
• MW: 253.102439403534
• MDL: MFCD10695486
• CID: 1468371
• PubChem ID: 12619795
• Update Time: 2025-04-23

5-Acetyl-2-Chlorobenzene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-acetyl-2-chloro-
• 4'-chloro-3'-chlorosulfonyl-acetophenone
• 4'-chloro-3'-chlorosulfonylacetophenone
• 3511-47-5
• AKOS005204982
• AS-66367
• STL450357
• 5-acetyl-2-chlorobenzene-1-sulfonylchloride
• CS-0209870
• EN300-108521
• SCHEMBL2198935
• 5-acetyl-2-chlorobenzene-1-sulfonyl chloride
• 5-acetyl-2-chlorobenzenesulfonyl chloride
• W15313
• XWIWYJKLMNGMLH-UHFFFAOYSA-N
• MFCD10695486
• 5-Acetyl-2-Chlorobenzene-1-Sulfonyl Chloride

• MDL： MFCD10695486
• Inchi： 1S/C8H6Cl2O3S/c1-5(11)6-2-3-7(9)8(4-6)14(10,12)13/h2-4H,1H3
• InChI Key： XWIWYJKLMNGMLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=O)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 251.94158
• Monoisotopic Mass: 251.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyl-2-Chlorobenzene-1-Sulfonyl Chloride

Comprehensive Guide to Benzenesulfonyl chloride, 5-acetyl-2-chloro- (CAS No. 3511-47-5)

Benzenesulfonyl chloride, 5-acetyl-2-chloro- (CAS No. 3511-47-5) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and versatility in synthetic applications. Its molecular structure features a benzenesulfonyl group substituted with an acetyl and a chloro group at the 5 and 2 positions, respectively. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules.

The compound is particularly significant in the development of pharmaceutical intermediates and fine chemicals. Researchers often utilize Benzenesulfonyl chloride, 5-acetyl-2-chloro- in reactions such as sulfonylation, where it acts as a key reagent to introduce sulfonyl groups into target molecules. Its reactivity and selectivity make it a preferred choice in laboratories focusing on drug discovery and organic synthesis.

One of the trending topics in the chemical industry is the demand for high-purity intermediates for biopharmaceutical applications. Benzenesulfonyl chloride, 5-acetyl-2-chloro- aligns with this trend due to its role in producing compounds with potential therapeutic benefits. For instance, it is often explored in the synthesis of sulfonamide-based drugs, which are known for their antibacterial and anti-inflammatory properties. This connection to drug development makes it a subject of interest for researchers and manufacturers alike.

From a market perspective, the demand for specialty chemicals like Benzenesulfonyl chloride, 5-acetyl-2-chloro- is on the rise. The global push for innovative pharmaceutical solutions and green chemistry practices has increased the need for high-quality intermediates. Companies specializing in custom synthesis and contract research often seek this compound to meet the evolving needs of their clients. Its applications extend beyond pharmaceuticals, including uses in agrochemicals and material science.

Handling Benzenesulfonyl chloride, 5-acetyl-2-chloro- requires adherence to standard laboratory safety protocols. While it is not classified under hazardous categories, proper storage conditions—such as keeping it in a cool, dry place away from moisture—are essential to maintain its stability. Researchers frequently inquire about its solubility and reactivity profiles, which are critical for planning synthetic routes. Common solvents for this compound include dichloromethane and tetrahydrofuran, depending on the reaction requirements.

In the context of SEO optimization, users often search for terms like "5-acetyl-2-chlorobenzenesulfonyl chloride uses" or "CAS 3511-47-5 suppliers." Addressing these queries, this compound is supplied by several chemical manufacturers and laboratory suppliers worldwide. Its pricing and availability can vary based on purity levels and order quantities, making it essential for buyers to compare options from reputable sources. Additionally, questions about its synthetic pathways and derivatives are common among academic researchers.

The future of Benzenesulfonyl chloride, 5-acetyl-2-chloro- looks promising, especially with advancements in catalytic processes and sustainable chemistry. Innovations in flow chemistry and microwave-assisted synthesis could further enhance its utility in industrial applications. As the chemical industry continues to evolve, this compound is likely to remain a staple in research and development laboratories, contributing to breakthroughs in medicinal chemistry and beyond.

For those interested in purchasing or learning more about Benzenesulfonyl chloride, 5-acetyl-2-chloro-, consulting technical data sheets and safety guidelines is highly recommended. Reputable suppliers often provide detailed documentation, including NMR spectra and HPLC purity reports, to ensure transparency and quality assurance. Whether you are a researcher, manufacturer, or student, understanding the properties and applications of this compound can open doors to innovative scientific endeavors.